1,4-bis(bromomethyl)bicyclo[2.2.2]octane
Overview
Description
1,4-bis(bromomethyl)bicyclo[2.2.2]octane is a useful research compound. Its molecular formula is C10H16Br2 and its molecular weight is 296.04 g/mol. The purity is usually 95%.
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Scientific Research Applications
Self-Assembled Monolayers on Gold Surfaces
1,4-bis(bromomethyl)bicyclo[2.2.2]octane is utilized in creating self-assembled monolayers (SAMs) on gold surfaces. These SAMs are permeable to electrolytes and demonstrate varying degrees of inhibition of redox processes at the electrode. Their efficiency is influenced by the structure of the attached species, as evidenced in studies examining the oxidation of bromide and ferrocyanide (Ng, Strutwolf, Garratt, & Williams, 1999).
Synthesis of Dibenzo[a,j]xanthenes
This compound has been used as a catalyst in the synthesis of 14-aryl-14H-dibenzo[a,j]xanthenes, demonstrating its efficacy in organic synthesis processes. The synthesis, performed under solvent-free conditions, yields excellent results (Ghasemnejad-Bosra & Forouzani, 2011).
Synthesis and Conformation of Dioxaspiranes
In the creation of "bridge-spiranes," this compound is critical for the condensation process with various diols. This application highlights its role in synthesizing complex organic compounds and understanding their conformations (Jamrozik & Jamrozik, 1986).
Molecular Rotors and Optical Response
The compound plays a role in the construction of molecular rotors, which are components of functional materials. These rotors exhibit unique behaviors like correlated motion and rotational barriers, significantly impacting their electro-optical properties (Lemouchi et al., 2013).
Efficient Oxidant in Organic Synthesis
It's used as an oxidant for converting alcohols into carbonyl compounds. Its stability and reusability, especially under microwave irradiation, make it a valuable tool in organic chemistry (Tajbakhsh & Habibzadeh, 2006).
Halogen Bonding in Molecular Machines
This compound is essential in exploring halogen-bonding interactions for constructing molecular machines. These interactions facilitate the creation of ultra-fast rotors, crucial for developing advanced materials (Lemouchi, Vogelsberg, et al., 2011).
Photoinduced Energy and Electron Transfer Processes
This compound is integral in synthesizing complexes involved in photoinduced energy and electron transfer processes. Its role in creating these complexes is crucial for understanding and harnessing light-induced reactions (Cola et al., 1993).
Properties
IUPAC Name |
1,4-bis(bromomethyl)bicyclo[2.2.2]octane | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16Br2/c11-7-9-1-2-10(8-12,5-3-9)6-4-9/h1-8H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOOKHDGJGDNVTM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCC1(CC2)CBr)CBr | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16Br2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.04 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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